Cas no 59048-03-2 (Benzo[g]pteridine-2,4(1H,3H)-dione, 8-methoxy-1,3,7-trimethyl-)

Benzo[g]pteridine-2,4(1H,3H)-dione, 8-methoxy-1,3,7-trimethyl- structure
59048-03-2 structure
Product Name:Benzo[g]pteridine-2,4(1H,3H)-dione, 8-methoxy-1,3,7-trimethyl-
CAS No:59048-03-2
MF:C14H14N4O3
MW:286.285962581635
CID:340035
PubChem ID:71443199
Update Time:2025-04-19

Benzo[g]pteridine-2,4(1H,3H)-dione, 8-methoxy-1,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]pteridine-2,4(1H,3H)-dione, 8-methoxy-1,3,7-trimethyl-
    • 8-methoxy-1,3,7-trimethylbenzo[g]pteridine-2,4-dione
    • 8-Methoxy-1,3,7-trimethylbenzo[g]pteridine-2,4(1H,3H)-dione
    • DTXSID30852034
    • 59048-03-2
    • Inchi: 1S/C14H14N4O3/c1-7-5-8-9(6-10(7)21-4)16-12-11(15-8)13(19)18(3)14(20)17(12)2/h5-6H,1-4H3
    • InChI Key: URESJLMVQFGRIY-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC2=C(C=C1C)N=C1C(N(C)C(N(C)C1=N2)=O)=O

Computed Properties

  • Exact Mass: 286.10672
  • Monoisotopic Mass: 286.10659032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63
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